Cas no 54924-15-1 ((4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one)

• Product Name: (4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one
• CAS No: 54924-15-1
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 5232273
• Update Time: 2025-07-02

(4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• (4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one
• 4(1H)-Quinolinone, 1-benzoyloctahydro-, (4aR,8aR)-rel-

• Inchi： 1S/C16H19NO2/c18-15-10-11-17(14-9-5-4-8-13(14)15)16(19)12-6-2-1-3-7-12/h1-3,6-7,13-14H,4-5,8-11H2/t13-,14-/m1/s1
• InChI Key： HARZRCTWABIBKX-ZIAGYGMSSA-N
• SMILES： N1(C(=O)C2=CC=CC=C2)[C@@]2([H])[C@@]([H])(CCCC2)C(=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on (4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one

Introduction to (4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one (CAS No. 54924-15-1)

(4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one is a sophisticated organic compound with a molecular structure that combines elements of benzoyl and octahydroquinoline moieties. This compound, identified by its CAS number 54924-15-1, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of the benzoyl group and the octahydroquinoline scaffold suggests a high degree of complexity, which may contribute to its interaction with biological targets in novel ways.

The< strong>benzoyloctahydroquinolin-4(1H)-one moiety is particularly intriguing because it merges the aromatic stability of the benzoyl group with the rigid, cyclic structure of octahydroquinoline. This combination can lead to enhanced binding affinity and selectivity when interacting with biological macromolecules such as enzymes and receptors. The stereochemistry at the 4aR and 8aR positions further refines the compound's three-dimensional shape, potentially influencing its pharmacokinetic properties and overall efficacy.

In recent years, there has been a growing interest in developing new scaffolds for drug discovery, particularly those that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The< strong>octahydroquinoline scaffold has emerged as a promising candidate due to its ability to engage with various biological targets. For instance, derivatives of octahydroquinoline have shown promise in inhibiting kinases and other enzymes that are overactive in certain diseases.

The incorporation of the< strong>benzoyl group into the octahydroquinoline framework may enhance the compound's solubility and metabolic stability, which are critical factors for drug development. Additionally, the benzoyl group can serve as a handle for further chemical modification, allowing researchers to fine-tune the compound's properties for specific therapeutic applications. This flexibility makes< strong>(4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one a valuable tool in medicinal chemistry.

Recent studies have begun to explore the potential of< strong>(4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one in various pharmacological contexts. One notable area of investigation is its role in anti-cancer therapy. Octahydroquinoline derivatives have demonstrated activity against several types of cancer by inhibiting key signaling pathways that drive tumor growth. The benzoyl group may enhance this activity by improving cellular uptake and target engagement.

In addition to its anti-cancer potential, preliminary research suggests that< strong>(4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one may have applications in managing inflammatory diseases. Inflammation is a hallmark of many chronic conditions, and modulating inflammatory pathways can lead to significant therapeutic benefits. The compound's ability to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX) has been explored in vitro, showing promising results in reducing pro-inflammatory mediator production.

The stereochemistry of< strong>(4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one is another critical aspect that contributes to its unique properties. The specific arrangement of atoms at the< strong>4aR and< strong>8aR positions influences how the molecule interacts with biological targets. This precise stereochemical control is essential for achieving high selectivity and minimizing side effects. Advanced computational methods such as molecular docking and molecular dynamics simulations have been employed to understand these interactions at an atomic level.

The synthesis of< strong>(4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one presents challenges due to its complex structure. However, recent advancements in synthetic chemistry have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and catalytic hydrogenation have been utilized to achieve the desired stereochemistry efficiently. These advancements are crucial for moving from laboratory-scale research to clinical development.

The pharmacokinetic properties of< strong>(4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one are also under investigation. Understanding how the body processes this compound—its absorption, distribution, metabolism, excretion (ADME)—is essential for optimizing its therapeutic use. Preclinical studies have begun to address these aspects, providing valuable insights into the compound's behavior in vivo.

In conclusion,< strong>(4aR,8aR)-1-benzoyloctahydroquinolin-4(1H)-one (CAS No. 54924-15-1) represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing new treatments for various diseases. As research continues to uncover more about its properties and mechanisms of action, this compound holds significant promise for future therapeutic applications.